Cas no 893787-19-4 (4'-{(2-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline)

• Product Name: 4'-{(2-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline
• CAS No: 893787-19-4
• MF: C₂₀H₂₁ClN₂S
• MW: 356.912142515183
• CID: 5439173
• PubChem ID: 9153328
• Update Time: 2023-11-21

4'-{(2-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline Chemical and Physical Properties

Names and Identifiers

• AKOS001966012
• 893787-19-4
• 4'-{[(2-chlorophenyl)methyl]sulfanyl}-1'H-spiro[cyclohexane-1,2'-quinazoline]
• 4'-((2-chlorobenzyl)thio)-1'H-spiro[cyclohexane-1,2'-quinazoline]
• 4'-[(2-chlorobenzyl)sulfanyl]-1'H-spiro[cyclohexane-1,2'-quinazoline]
• F3165-0810
• 4-[(2-chlorophenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]
• STL134270
• 4'-{(2-chlorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline

• Inchi： 1S/C20H21ClN2S/c21-17-10-4-2-8-15(17)14-24-19-16-9-3-5-11-18(16)22-20(23-19)12-6-1-7-13-20/h2-5,8-11,22H,1,6-7,12-14H2
• InChI Key： ZFKSBLFNDUAEJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1C2C=CC=CC=2NC2(CCCCC2)N=1

Computed Properties

• Exact Mass: 356.1113975g/mol
• Monoisotopic Mass: 356.1113975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.7Ų